![molecular formula C16H14N4O B2419798 [3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone CAS No. 2380088-21-9](/img/structure/B2419798.png)
[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone” is a chemical compound that contains a benzimidazole moiety . Benzimidazole is a key component in a variety of heterocyclic scaffolds that derive the biological functioning of essential molecules . It has a skeletal resemblance with naturally appearing nucleotides, and its analogues have exhibited numerous medicinal and pharmacological performances .
Synthesis Analysis
The synthesis of benzimidazole derivatives usually involves two steps . The first step is the construction of a desired benzene ring containing 1-2 diamino groups. This is followed by the ring closure of the compound (o-phenylenediamine) to construct the imidazole ring . In many cases, this ring closure is the final step in the synthesis of the desired benzimidazoles .Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including “[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone”, is characterized by a benzimidazole moiety . This moiety plays a key role in the biological functioning of essential molecules .Chemical Reactions Analysis
Benzimidazole is a base and can be deprotonated with stronger bases . It also serves as a ligand in coordination chemistry . The imine can be alkylated .Physical And Chemical Properties Analysis
Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . It has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C .Mechanism of Action
The mechanism of action of benzimidazole derivatives is diverse, as they exhibit numerous medicinal and pharmacological performances . They are appraised as a promising class of bioactive molecules which endorse diverse actions like antiprotozoal, antimicrobial, antimalarial, anti-helminthic, anti-inflammatory, anti-mycobacterial, antiviral, and antiparasitic .
Future Directions
Benzimidazole derivatives have recognized paramount responses in recent years and are an enormously important pharmacophoric heterocyclic moieties in recent drug innovations and medicinal chemistry . This suggests that “[3-(Benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone” and similar compounds may have potential for future research and development in the field of medicinal chemistry .
properties
IUPAC Name |
[3-(benzimidazol-1-yl)azetidin-1-yl]-pyridin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O/c21-16(12-5-7-17-8-6-12)19-9-13(10-19)20-11-18-14-3-1-2-4-15(14)20/h1-8,11,13H,9-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AVPFXYMYXIKLCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=NC=C2)N3C=NC4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[1-(pyridine-4-carbonyl)azetidin-3-yl]-1H-1,3-benzodiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.